Cas no 25628-40-4 (2-Propenoic acid, 3-[2-[(4-methylphenyl)amino]phenyl]-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-[2-[(4-methylphenyl)amino]phenyl]-, ethyl ester
• CAS No: 25628-40-4
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• CID: 238447
• PubChem ID: 71446879
• Update Time: 2025-04-19

2-Propenoic acid, 3-[2-[(4-methylphenyl)amino]phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[2-[(4-methylphenyl)amino]phenyl]-, ethyl ester
• ethyl 3-[2-(4-methylanilino)phenyl]prop-2-enoate
• DTXSID10855240
• 25628-40-4

• Inchi： 1S/C18H19NO2/c1-3-21-18(20)13-10-15-6-4-5-7-17(15)19-16-11-8-14(2)9-12-16/h4-13,19H,3H2,1-2H3
• InChI Key： NEIBJCZQIKOOSD-UHFFFAOYSA-N
• SMILES： O(CC)C(C=CC1C=CC=CC=1NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 281.14167
• Monoisotopic Mass: 281.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33